N-(3-nitrophenyl)acrylamide
Cat. No. B1315057
M. Wt: 192.17 g/mol
InChI Key: PJASPDPXLKIZHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06881737B2
Procedure details
3-Nitroaniline (2.0 g, 14.48 mmol) was dissolved in CH2Cl2 (75 ml) and cooled to 0° C. To this solution were added EDC (8.3 g, 43.4 mmol), HOBT (5.9 g, 43.4 mmol), DIEA (12.6 ml, 72.4 mmol) and acrylic acid (3.97 ml, 57.9 mmol). The reaction mixture was kept at RT for 1.25 h. The reaction mixture was diluted with EtOAc and washed with brine. The organic layer was dried over Na2SO4, filtered, and evaporated in vacuo. The residue was purified by column chromatography using 1:1 EtOAc/hexanes as the solvent to give N-(3-nitrophenyl)acrylamide.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:8]=[CH:9][CH:10]=1)[NH2:7])([O-:3])=[O:2].C(Cl)CCl.C1C=CC2N(O)N=NC=2C=1.CCN(C(C)C)C(C)C.[C:34](O)(=[O:37])[CH:35]=[CH2:36]>C(Cl)Cl.CCOC(C)=O>[N+:1]([C:4]1[CH:5]=[C:6]([NH:7][C:34](=[O:37])[CH:35]=[CH2:36])[CH:8]=[CH:9][CH:10]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(N)C=CC1
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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8.3 g
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Type
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reactant
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Smiles
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C(CCl)Cl
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Name
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Quantity
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5.9 g
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)N=NN2O
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Name
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Quantity
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12.6 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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3.97 mL
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Type
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reactant
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Smiles
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C(C=C)(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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Outcomes
Product
Details
Reaction Time |
1.25 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)NC(C=C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
